Cas no 1356781-81-1 (2-N-methyl2-(4-methylphenyl)ethenesulfonamidoacetamide)

• Product Name: 2-N-methyl2-(4-methylphenyl)ethenesulfonamidoacetamide
• CAS No: 1356781-81-1
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5451748
• PubChem ID: 56797550
• Update Time: 2025-10-28

2-N-methyl2-(4-methylphenyl)ethenesulfonamidoacetamide Chemical and Physical Properties

Names and Identifiers

• 1356781-81-1
• 2-[N-methyl2-(4-methylphenyl)ethenesulfonamido]acetamide
• Z2865992939
• EN300-26575498
• 2-[methyl-[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
• 2-[Methyl[[2-(4-methylphenyl)ethenyl]sulfonyl]amino]acetamide
• 2-N-methyl2-(4-methylphenyl)ethenesulfonamidoacetamide

• Inchi： 1S/C12H16N2O3S/c1-10-3-5-11(6-4-10)7-8-18(16,17)14(2)9-12(13)15/h3-8H,9H2,1-2H3,(H2,13,15)
• InChI Key： QOPSBVUERYFFFL-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN(C)S(C=CC1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.9±55.0 °C(Predicted)
• pka: 15.33±0.40(Predicted)

Additional information on 2-N-methyl2-(4-methylphenyl)ethenesulfonamidoacetamide

Comprehensive Overview of 2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide (CAS No. 1356781-81-1)

2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide (CAS No. 1356781-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative is characterized by its ethenesulfonamidoacetamide backbone, which is modified with a 4-methylphenyl group and an N-methyl substitution. Such modifications enhance its stability and bioavailability, making it a promising candidate for further studies in drug development and molecular biology.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in CAS No. 1356781-81-1 due to its potential role in targeting specific enzymatic pathways. For instance, sulfonamides are known to inhibit carbonic anhydrases, which are implicated in various diseases, including glaucoma and cancer. The 2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide structure may offer improved selectivity and potency compared to traditional sulfonamide drugs, addressing current challenges in therapeutic efficacy.

The synthesis of 2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide involves multi-step organic reactions, including sulfonylation and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent standards required for preclinical and clinical research. As the pharmaceutical industry shifts toward personalized medicine, the precise characterization of compounds like CAS No. 1356781-81-1 becomes increasingly critical.

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Environmental and safety considerations are also paramount when working with 2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to mitigate any risks associated with its use. This proactive approach aligns with the broader industry focus on sustainable and responsible chemical research.

In conclusion, 2-N-methyl-2-(4-methylphenyl)ethenesulfonamidoacetamide (CAS No. 1356781-81-1) represents a compelling area of study for scientists and industry professionals alike. Its structural complexity and potential therapeutic benefits make it a valuable subject for ongoing research. By leveraging modern analytical techniques and addressing user-driven queries, this compound continues to pave the way for innovations in medicinal chemistry and beyond.